Cas no 96575-35-8 (6-Amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one)
96575-35-8 structure
Product Name:6-Amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
CAS No:96575-35-8
MF:C5H4BrN5O
MW:230.022158622742
CID:6636608
PubChem ID:136154039
Update Time:2024-01-04
6-Amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL15650675
- EN300-330949
- 6-amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-4-ol
- 6-amino-3-bromo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
- 96575-35-8
- 6-Amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 6-amino-3-bromo-1,5-dihydro-
-
- Inchi: 1S/C5H4BrN5O/c6-2-1-3(11-10-2)8-5(7)9-4(1)12/h(H4,7,8,9,10,11,12)
- InChI Key: BRABZDAGQABVJR-UHFFFAOYSA-N
- SMILES: BrC1=C2C(NC(N)=NC2=NN1)=O
Computed Properties
- Exact Mass: 228.95992g/mol
- Monoisotopic Mass: 228.95992g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- Density: 2.82±0.1 g/cm3(Predicted)
- pka: 6.94±0.20(Predicted)
6-Amino-3-bromo-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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